Cas no 63177-41-3 (1-(azetidin-1-yl)-2-chloroethan-1-one)

• Product Name: 1-(azetidin-1-yl)-2-chloroethan-1-one
• CAS No: 63177-41-3
• MF: C₅H₈ClNO
• MW: 133.576120376587
• MDL: MFCD06361966
• CID: 877297
• PubChem ID: 2543159
• Update Time: 2025-10-29

1-(azetidin-1-yl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Azetidine, 1-(chloroacetyl)- (9CI)
• 1-(chloroacetyl)azetidine
• 1-Azetidin-1-yl-2-chloro-ethanone
• AC1M8QWE
• AC1Q3TE5
• Azetidine, 1-(chloroacetyl)-
• CTK1I7976
• MolPort-002-022-776
• SureCN224023
• 1-(azetidin-1-yl)-2-chloroethanone
• 1-(azetidin-1-yl)-2-chloroethan-1-one
• 1-(1-Azetidinyl)-2-chloro-ethanone
• 1-(alpha-Chloroacetyl) azetidine
• DLDWKQVABUJWBD-UHFFFAOYSA-N
• 1-azetidin-1-yl-2-chloroethanone
• SB22276
• Ethanone, 1-(1-azetidinyl)-2-c
• SCHEMBL224023
• CS-0054578
• BS-12798
• AKOS001086076
• 63177-41-3
• MFCD06361966
• DTXSID20368912
• EN300-11195
• Z57039583

• MDL： MFCD06361966
• Inchi： 1S/C5H8ClNO/c6-4-5(8)7-2-1-3-7/h1-4H2
• InChI Key： DLDWKQVABUJWBD-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC1)=O

Computed Properties

• Exact Mass: 133.0294416g/mol
• Monoisotopic Mass: 133.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 0.5

1-(azetidin-1-yl)-2-chloroethan-1-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-(azetidin-1-yl)-2-chloroethan-1-one

Introduction to 1-(azetidin-1-yl)-2-chloroethan-1-one (CAS No. 63177-41-3) in Modern Chemical Biology

1-(azetidin-1-yl)-2-chloroethan-1-one, identified by the chemical identifier CAS No. 63177-41-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone derivative has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various biologically active molecules. The compound’s unique combination of an azetidine ring and a chlorinated acetoacetone moiety makes it particularly interesting for medicinal chemists exploring novel pharmacophores.

The azetidin-1-yl moiety, a four-membered nitrogen-containing lactam, is known for its stability and ability to mimic certain biological functionalities. This structural feature has been leveraged in the design of peptidomimetics and protease inhibitors, where the rigid cyclic backbone can mimic the conformational constraints of natural amino acids. The presence of a chloroethyl group at the 2-position introduces electrophilic centers that are conducive to further functionalization, enabling the construction of more complex molecular architectures.

In recent years, 1-(azetidin-1-yl)-2-chloroethan-1-one has been explored in the development of novel therapeutic agents. Its reactivity allows for nucleophilic substitution reactions, making it a useful precursor for synthesizing compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. The compound’s ability to undergo ring-opening reactions with nucleophiles has been exploited in generating libraries of diversified scaffolds for high-throughput screening.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have utilized 1-(azetidin-1-yl)-2-chloroethan-1-one as a key building block in designing small-molecule inhibitors that target specific kinase domains. The azetidine ring can be strategically positioned to interact with pockets on the kinase surface, while the chloroacetoacetone group provides opportunities for covalent bond formation, enhancing binding affinity.

The compound’s application in drug discovery has been further augmented by its compatibility with modern synthetic methodologies. Advances in transition-metal-catalyzed cross-coupling reactions have enabled efficient transformations of 1-(azetidin-1-yl)-2-chloroethan-1-one, allowing for rapid diversification of molecular structures. These techniques have been instrumental in generating novel analogs with improved pharmacokinetic profiles and reduced off-target effects.

Recent studies have highlighted the potential of 1-(azetidin-1-yl)-2-chloroethan-1-one in addressing neurological disorders. The compound’s ability to modulate neurotransmitter receptors has been investigated in models of Alzheimer’s disease and Parkinson’s disease. By fine-tuning its structural features, researchers aim to develop ligands that can interact selectively with pathological targets without disrupting normal neuronal function.

The synthesis and optimization of derivatives from CAS No. 63177-41-3 continue to be an active area of research. Computational modeling and machine learning approaches have accelerated the discovery process by predicting binding affinities and identifying promising candidates for experimental validation. These interdisciplinary strategies underscore the importance of integrating synthetic chemistry with computational biology to accelerate drug development.

In conclusion, 1-(azetidin-1-yl)-2-chloroethan-1-one represents a cornerstone in modern chemical biology, offering a versatile scaffold for constructing biologically relevant molecules. Its applications span across multiple therapeutic areas, driven by its unique structural features and reactivity profile. As research progresses, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals that address unmet medical needs.